Cas no 2901109-63-3 (1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benZene)

• Product Name: 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benZene
• CAS No: 2901109-63-3
• MF: C₉H₁₀FIO₃
• MW: 312.076778888702
• CID: 6796372
• PubChem ID: 171367766
• Update Time: 2025-05-19

1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benZene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benZene
• MFCD34757542
• 2901109-63-3

• Inchi： 1S/C9H10FIO3/c1-12-5-14-9-6(10)3-4-7(13-2)8(9)11/h3-4H,5H2,1-2H3
• InChI Key： TYXJPPMONRITJY-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1OCOC)F)OC

Computed Properties

• Exact Mass: 311.96587g/mol
• Monoisotopic Mass: 311.96587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benZene

Chemical Profile of 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene (CAS No. 2901109-63-3)

1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene, identified by its CAS number 2901109-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This molecule, featuring a benzene core substituted with fluorine, iodine, methoxy, and dimethoxymethyl groups, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The structural configuration of 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene contributes to its reactivity and potential applications. The presence of an iodine atom at the 3-position enhances its utility as a coupling partner in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular frameworks. Additionally, the fluorine substituent at the 1-position can influence metabolic stability and binding affinity in drug-like molecules.

The methoxy and dimethoxymethyl groups further modulate the electronic environment of the benzene ring, affecting its interaction with biological targets. These substituents are commonly employed to improve solubility, enhance bioavailability, and fine-tune pharmacokinetic profiles in drug candidates. The dimethoxymethyl group, in particular, is noted for its ability to stabilize reactive intermediates during synthetic transformations.

In recent years, 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene has been explored in several cutting-edge research areas. One notable application lies in the development of novel anticancer agents. The benzene derivatives bearing halogen atoms are frequently investigated for their ability to disrupt DNA replication and induce apoptosis in cancer cells. For instance, studies have demonstrated that fluorinated aromatic compounds can selectively inhibit tyrosine kinases, which are overexpressed in many malignancies.

Another promising area of research involves the use of 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene as a building block for small-molecule inhibitors targeting viral proteases. The structural features of this compound allow for precise tailoring to mimic natural substrates or transition states, thereby blocking viral replication cycles. Recent publications highlight its role in designing inhibitors for RNA viruses, where the combination of fluorine and iodine substituents enhances binding affinity to viral enzymes.

The compound's versatility also extends to materials science and agrochemical applications. Researchers have leveraged its reactivity to synthesize polymers with tailored electronic properties, which could be useful in organic electronics and optoelectronic devices. Additionally, derivatives of 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene have shown potential as intermediates in crop protection agents, offering improved efficacy against pests while maintaining environmental safety.

From a synthetic chemistry perspective, 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene serves as a critical precursor for constructing more complex heterocyclic scaffolds. Transition-metal-catalyzed reactions enable the introduction of additional functional groups or ring systems, expanding its utility in medicinal chemistry libraries. The ease with which this compound undergoes functionalization underscores its importance as a synthetic intermediate.

The pharmaceutical industry has also recognized the potential of 1-Fluoro-3-iodo-4-methoxy-2-(methoxymethoxy)benzene in generating novel therapeutics. Its structural motif is reminiscent of established drugs that exhibit favorable pharmacokinetic profiles. By modifying its substituents strategically, researchers aim to develop next-generation treatments for neurological disorders, infectious diseases, and chronic conditions where existing therapies are limited.

In conclusion, 1-fluoro-, 3-iodylo-, 4-methoxy-, 2-(methoxymethoxy)benzene (CAS No. 2901109–63–3) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural attributes make it an indispensable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new methodologies and targets, the significance of this compound is expected to grow further.